Cas no 2137572-64-4 (2-[3-(1-Hydroxyethyl)azetidin-1-yl]benzaldehyde)

• Product Name: 2-[3-(1-Hydroxyethyl)azetidin-1-yl]benzaldehyde
• CAS No: 2137572-64-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6566832
• PubChem ID: 165460808
• Update Time: 2025-06-09

2-[3-(1-Hydroxyethyl)azetidin-1-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[3-(1-hydroxyethyl)azetidin-1-yl]benzaldehyde
• 2137572-64-4
• EN300-725996
• 2-[3-(1-Hydroxyethyl)azetidin-1-yl]benzaldehyde

• Inchi： 1S/C12H15NO2/c1-9(15)11-6-13(7-11)12-5-3-2-4-10(12)8-14/h2-5,8-9,11,15H,6-7H2,1H3
• InChI Key： HCWHVZXLYOTEAN-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(C2C=CC=CC=2C=O)C1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-[3-(1-Hydroxyethyl)azetidin-1-yl]benzaldehyde

Research Brief on 2-[3-(1-Hydroxyethyl)azetidin-1-yl]benzaldehyde (CAS: 2137572-64-4): Recent Advances and Applications

The compound 2-[3-(1-Hydroxyethyl)azetidin-1-yl]benzaldehyde (CAS: 2137572-64-4) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This azetidine-containing benzaldehyde derivative has attracted significant attention due to its unique structural features and potential pharmacological applications. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

Structural analysis reveals that the azetidine ring in this compound provides conformational rigidity while the hydroxyethyl side chain offers opportunities for further derivatization. The benzaldehyde moiety serves as a versatile functional group for subsequent chemical modifications. This combination of features makes 2137572-64-4 particularly valuable for the development of small molecule modulators of protein-protein interactions and enzyme inhibitors.

In recent synthetic chemistry applications, researchers have utilized 2-[3-(1-Hydroxyethyl)azetidin-1-yl]benzaldehyde as a building block for the preparation of potential kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into novel ATP-competitive inhibitors of cyclin-dependent kinases (CDKs), showing promising selectivity profiles against CDK4/6 isoforms. The compound's ability to maintain optimal spatial orientation of pharmacophoric groups was highlighted as particularly advantageous.

Pharmacological evaluations have revealed interesting properties of derivatives based on this scaffold. In vitro studies conducted by a European research consortium showed that certain analogs exhibit potent anti-inflammatory activity through modulation of NF-κB signaling pathways. The presence of the azetidine ring was found to significantly improve metabolic stability compared to similar pyrrolidine-containing compounds, as evidenced by microsomal stability assays.

Recent advances in synthetic methodology have improved access to 2137572-64-4 and its derivatives. A 2024 report in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78% overall) and reduced environmental impact. The new protocol employs biocatalytic steps for the introduction of the hydroxyethyl group, demonstrating the growing trend toward sustainable chemistry in pharmaceutical development.

In drug discovery programs, this compound has shown particular promise in CNS-targeted therapies. Structural modifications at the benzaldehyde position have yielded compounds with excellent blood-brain barrier penetration properties, as demonstrated in rodent models. Researchers at several major pharmaceutical companies have incorporated this scaffold into their discovery pipelines for neurodegenerative disorders.

The future development of 2-[3-(1-Hydroxyethyl)azetidin-1-yl]benzaldehyde derivatives appears promising, with several patent applications filed in the past year covering novel compositions and therapeutic applications. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of PROTAC molecules. The compound's versatility and demonstrated biological activity suggest it will remain an important tool in medicinal chemistry for years to come.